Cas no 802052-63-7 (3-Phenyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 3-Phenyl-1H-pyrrole-2-carboxylic acid
• CAS No: 802052-63-7
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD20645885
• CID: 3235464
• PubChem ID: 52918364
• Update Time: 2025-04-21

3-Phenyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-2-CARBOXYLIC ACID, 3-PHENYL-
• 3-Phenyl-1H-pyrrole-2-carboxylic acid
• 3-phenyl-1H-pyrrol-2-ylcarboxylic acid
• JKPQOHQTACWXPF-UHFFFAOYSA-N
• KUC109642N
• SY129880
• Z2510258314
• CS-12680
• MFCD20645885
• EN300-131171
• AC1805
• 802052-63-7
• CHEMBL5282719
• Z1262528592
• SB63446
• 3-Phenyl-1H-pyrrole-2-carboxylicacid
• AKOS017531571
• CHB05263
• SCHEMBL1330600
• KSC-228-022-1
• DB-128432

• MDL： MFCD20645885
• Inchi： 1S/C11H9NO2/c13-11(14)10-9(6-7-12-10)8-4-2-1-3-5-8/h1-7,12H,(H,13,14)
• InChI Key： JKPQOHQTACWXPF-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CN1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 187.063
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.2